Cas no 120717-49-9 (Pyrimidine,5-(1-fluoroethyl)-2-(methylthio)-)

• Product Name: Pyrimidine,5-(1-fluoroethyl)-2-(methylthio)-
• CAS No: 120717-49-9
• MF: C₇H₉FN₂S
• MW: 172.223163366318
• CID: 104933
• PubChem ID: 14148925
• Update Time: 2025-04-18

Pyrimidine,5-(1-fluoroethyl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,5-(1-fluoroethyl)-2-(methylthio)-
• Pyrimidine, 5-(1-fluoroethyl)-2-(methylthio)- (9CI)
• 5-(1-fluoroethyl)-2-methylsulfanylpyrimidine
• 120717-49-9

• Inchi： 1S/C7H9FN2S/c1-5(8)6-3-9-7(11-2)10-4-6/h3-5H,1-2H3
• InChI Key： ARDUSBKMCCYCBL-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C=N1)C(C)F

Computed Properties

• Exact Mass: 172.04717
• Monoisotopic Mass: 172.04704763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 25.78